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Compound of Interest

Compound Name: Diphenyliodonium bromide

Cat. No.: B072381

Essential Safety and Handling Guide for
Diphenyliodonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Diphenyliodonium bromide. Adherence to these guidelines is
critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Safety Summary

Diphenyliodonium bromide is a hazardous chemical that requires careful handling. It is toxic
if swallowed and causes severe skin burns and eye damage.[1]

Signal Word: Danger[1]

Primary Hazards:

o Acute Oral Toxicity: Toxic if swallowed.[1][2]

» Skin Corrosion/Irritation: Causes severe skin burns.[1]

o Serious Eye Damage/Irritation: Causes serious eye damage.[1]
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o Respiratory Irritation: May cause respiratory irritation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Diphenyliodonium bromide is
provided below.

Property Value

CAS Number 1483-73-4[2][3][4]

Molecular Formula C12H10Brl[3][4]

Molecular Weight 361.02 g/mol [3][4]

Appearance White to light y(.ellow o.r light orange
powder/crystalline solid[2]

Melting Point 188 °C (decomposes)[2]

Purity >98.0% (T)(HPLC)[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE requirements is mandatory when handling Diphenyliodonium
bromide.
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PPE Category

Specification

Eye and Face Protection

Chemical safety goggles and a face shield must

be worn if there is a splash risk.[5]

Skin and Body Protection

A lab coat is required. For potential skin contact
or handling larger quantities, a chemical-
resistant apron over the lab coat is necessary.[5]
Long pants and closed-toe shoes are

mandatory.[5]

Hand Protection

Nitrile gloves (minimum 4mil thickness) are
required for handling small quantities.[5] For
tasks with a higher likelihood of skin contact or
when using larger amounts, double gloving with
a utility-grade nitrile or neoprene glove over the

inner nitrile glove is recommended.[5]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation of dust.

[5]16]

Operational Plan: Step-by-Step Handling

Procedures

The following procedures are designed to minimize exposure and ensure safe handling of

Diphenyliodonium bromide in a laboratory setting.

4.1. Preparation and Weighing

o Preparation: Before handling, ensure that an ANSI-approved eyewash station and safety

shower are immediately accessible (within 10 seconds of travel time).[5]

o Designated Area: All work with Diphenyliodonium bromide should be performed in a

designated area within a certified chemical fume hood.[6]

e Weighing:
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o To prevent the generation of dust, carefully weigh the solid in a tared container within the
fume hood.

o Use anti-static weighing paper or a container to minimize dispersal of the powder.

o Close the primary container immediately after dispensing.
4.2. Dissolution and Use in Experiments
e Solvent Addition: When dissolving, slowly add the solvent to the solid to prevent splashing.
e Incompatible Materials: Avoid contact with water and strong oxidizing agents.[1]

e Heating: If heating is required, use a controlled heating mantle and monitor the temperature
closely, as the compound decomposes at 188 °C.[2]

4.3. Storage

» Store Diphenyliodonium bromide in a tightly sealed container in a cool, dry, and well-
ventilated area.[1][2]

e Segregate from incompatible materials such as water and strong oxidizing agents.[1]
« Itis recommended to store in a cool and dark place, at a temperature below 15°C.[2]

Disposal Plan
Proper disposal of Diphenyliodonium bromide and its waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

5.1. Waste Segregation and Collection

o Diphenyliodonium bromide is a halogenated organic compound. All waste containing this
chemical must be collected in a designated, properly labeled hazardous waste container.[7]

[8]

o Keep halogenated solvent waste separate from non-halogenated waste to reduce disposal
costs.[7][9][10]
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e The waste container must be made of a compatible material and have a tightly fitting cap.[8]
5.2. Labeling and Storage of Waste

o Label the hazardous waste container with "Hazardous Waste," the full chemical name
("Diphenyliodonium bromide"), and the approximate concentration.[7][8]

o Store the waste container in a designated satellite accumulation area, within secondary
containment.[7]

5.3. Disposal of Empty Containers

o Empty containers that held Diphenyliodonium bromide must be triple-rinsed with a suitable
solvent.

e The rinsate must be collected and disposed of as hazardous waste.[9]

« After triple-rinsing, the original label on the container should be completely defaced before
disposal as regular trash.[9]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
6.1. Spills

o Evacuate and Alert: In case of a significant spill, evacuate the immediate area and alert
nearby personnel.

o Containment: For small spills, contain the spill using an inert absorbent material. Avoid
generating dust.

e Cleanup:

o Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and
eye/face protection.
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o Carefully sweep or scoop the spilled material and absorbent into a designated hazardous
waste container.

o Decontaminate the spill area with a suitable solvent and washcloths, collecting all cleaning
materials as hazardous waste.

o Reporting: Report all spills to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) office.

6.2. Exposure

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[2]

Visual Workflow Diagrams

The following diagrams illustrate the standard operating procedure for handling
Diphenyliodonium bromide and the emergency response for a spill.
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Caption: Workflow for the safe handling of Diphenyliodonium bromide.
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Caption: Emergency response workflow for a Diphenyliodonium bromide spill.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b072381?utm_src=pdf-body-img
https://www.benchchem.com/product/b072381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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